Cas no 2060063-72-9 (bicyclo3.1.0hexane-3-sulfonyl chloride)

• Product Name: bicyclo3.1.0hexane-3-sulfonyl chloride
• CAS No: 2060063-72-9
• MF: C₆H₉ClO₂S
• MW: 180.652459859848
• MDL: MFCD30476724
• CID: 5173814
• PubChem ID: 131288995
• Update Time: 2025-10-28

bicyclo3.1.0hexane-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexane-3-sulfonyl chloride
• bicyclo3.1.0hexane-3-sulfonyl chloride

• MDL： MFCD30476724
• Inchi： 1S/C6H9ClO2S/c7-10(8,9)6-2-4-1-5(4)3-6/h4-6H,1-3H2
• InChI Key： ZVPGNDDYIIMLSI-UHFFFAOYSA-N
• SMILES： C12C(C1)CC(S(Cl)(=O)=O)C2

Additional information on bicyclo3.1.0hexane-3-sulfonyl chloride

Bicyclo[3.1.0]hexane-3-sulfonyl Chloride: A Comprehensive Overview

Bicyclo[3.1.0]hexane-3-sulfonyl chloride, with CAS No. 2060063-72-9, is a unique chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its bicyclic structure, which consists of a six-membered ring fused with a three-membered ring, and a sulfonyl chloride group attached at the 3-position. The combination of its rigid bicyclic framework and the reactive sulfonyl chloride functionality makes it a versatile building block for various chemical transformations.

Bicyclo[3.1.0]hexane is a well-known bicyclic structure that exhibits exceptional stability due to its bridgehead strain relief. The introduction of the sulfonyl chloride group at the 3-position further enhances its reactivity, making it an ideal substrate for sulfonation reactions. Recent studies have demonstrated that this compound can be effectively utilized in the synthesis of advanced materials, such as polycarbonates and polyurethanes, where its unique properties contribute to improved mechanical and thermal stability.

The synthesis of bicyclo[3.1.0]hexane-3-sulfonyl chloride typically involves a multi-step process, starting from the corresponding bicyclic alcohol. Through oxidation and subsequent sulfonation steps, the sulfonyl chloride functionality is introduced with high precision. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound, ensuring its suitability for large-scale production.

One of the most promising applications of bicyclo[3.1.0]hexane-3-sulfonyl chloride lies in its use as an intermediate in drug discovery programs. The rigid bicyclic structure provides an excellent scaffold for designing bioactive molecules with specific pharmacokinetic properties. Recent advancements in medicinal chemistry have highlighted its potential in targeting key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

In addition to its role in pharmaceuticals, bicyclo[3.1.0]hexane-3-sulfonyl chloride has found applications in polymer chemistry. Its ability to undergo nucleophilic aromatic substitution reactions makes it a valuable monomer for synthesizing high-performance polymers with tailored properties. For instance, researchers have successfully incorporated this compound into polymeric materials used in aerospace applications, where resistance to extreme temperatures and mechanical stress is critical.

From an environmental standpoint, recent studies have focused on developing sustainable synthesis routes for bicyclo[3.1.0]hexane-3-sulfonyl chloride to minimize waste generation and energy consumption. Green chemistry approaches, such as catalytic oxidation using transition metal catalysts or enzymatic methods, are being explored to enhance the eco-friendliness of this compound's production processes.

In conclusion, bicyclo[3.1.0]hexane-3-sulfonyl chloride (CAS No. 2060063-72-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers and industry professionals alike.